Cas no 915234-91-2 (2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose)

• Product Name: 2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose
• CAS No: 915234-91-2
• MF: C₃₆H₆₂O₁₅
• MW: 734.868493556976
• CID: 2059288
• Update Time: 2025-04-21

2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose Chemical and Physical Properties

Names and Identifiers

• 2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose
• nicandrose A
• (+)-Nicandrose A

• Inchi： 1S/C36H62O15/c1-8-11-12-13-14-15-16-17-26(39)47-30-29(48-32(42)21(4)5)27(40)24(18-37)46-35(30)51-36(20-45-33(43)22(6)9-2)31(28(41)25(19-38)50-36)49-34(44)23(7)10-3/h21-25,27-31,35,37-38,40-41H,8-20H2,1-7H3
• InChI Key： YFQNZOWYPJHOIM-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(OC1C(OC(C(C)C)=O)C(O)C(CO)OC1OC1(C(OC(C(CC)C)=O)C(O)C(CO)O1)COC(C(CC)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 51
• XLogP3: 4.979

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids